Cas no 62089-36-5 (Benzoic acid, 2-chloro-3-ethyl-)

• Product Name: Benzoic acid, 2-chloro-3-ethyl-
• CAS No: 62089-36-5
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 458611
• PubChem ID: 69941882
• Update Time: 2025-09-18

Benzoic acid, 2-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-3-ethyl-
• 2-chloro-3-ethylBenzoic acid
• DTXSID10741553
• FT-0713929
• 62089-36-5
• SCHEMBL6935726

• Inchi： 1S/C9H9ClO2/c1-2-6-4-3-5-7(8(6)10)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： ZUKMGQYDKUNXOO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1CC

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives